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Compound of Interest

Compound Name: 2,4-Dibromobenzene-1,3-diol

Cat. No.: B103109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and
relevant physicochemical properties of 2,4-Dibromobenzene-1,3-diol (also known as 2,4-
dibromoresorcinol). Due to the limited availability of specific quantitative data in publicly
accessible literature, this guide also outlines a general experimental protocol for determining
the solubility of this compound.

Core Compound Information

Parameter Value Source

IUPAC Name 2,4-dibromobenzene-1,3-diol PubChem
Synonyms 2,4-dibromoresorcinol PubChem
Molecular Formula CeHa4Br20:2 PubChem
Molecular Weight 267.90 g/mol PubChem
CAS Number 18011-67-1 PubChem

Solubility Data

A thorough search of scientific literature and chemical databases reveals a lack of specific
guantitative solubility data for 2,4-Dibromobenzene-1,3-diol. While qualitative descriptions
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exist, precise numerical values for its solubility in various solvents at different temperatures are

not readily available.

One source notes that 2,4-dibromoresorcinol is "very soluble" as a product of the conversion of
2,4-dihydroxy-3,5-dibromobenzoic acid.[1] However, this description is not quantified.

For context, related compounds such as 2,4-dibromophenol are reported to be soluble in water,
ethanol, ether, and benzene, and slightly soluble in carbon tetrachloride.[2] The isomers of
dibromobenzene are generally soluble in organic solvents and practically insoluble in water.[3]
These trends suggest that 2,4-Dibromobenzene-1,3-diol, with its two hydroxyl groups, is likely
to exhibit some solubility in polar organic solvents and potentially limited solubility in water,
influenced by hydrogen bonding capabilities.

Table 1: Summary of Qualitative Solubility Information

Solvent Qualitative Solubility Notes

] o N Based on general principles for
Water Likely to have limited solubility )
substituted phenols.

] The hydroxyl groups should
Polar Organic Solvents (e.g., - ] ) )
Expected to be soluble facilitate interaction with polar
Ethanol, Methanol, Acetone)
solvents.

) The dibrominated benzene
Non-polar Organic Solvents Expected to have some ) )
ring contributes non-polar

(e.g., Chloroform, Benzene) solubility
character.[1]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of 2,4-
Dibromobenzene-1,3-diol, based on standard laboratory practices for organic compounds.

Objective: To quantitatively determine the solubility of 2,4-Dibromobenzene-1,3-diol in various
solvents at a specified temperature.

Materials:
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e 2,4-Dibromobenzene-1,3-diol (high purity)

o Selected solvents (e.g., water, ethanol, methanol, acetone, chloroform)

e Analytical balance

 Vials with screw caps

o Constant temperature bath or shaker incubator

 Filtration apparatus (e.g., syringe filters)

» Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)
Procedure:

e Preparation of Saturated Solutions:

o Add an excess amount of 2,4-Dibromobenzene-1,3-diol to a known volume of each
solvent in separate vials.

o Seal the vials to prevent solvent evaporation.

o Place the vials in a constant temperature bath and agitate for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

o Sample Collection and Filtration:

o After the equilibration period, allow the vials to stand undisturbed for a short time to let the
excess solid settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the collected supernatant through a syringe filter to remove any
undissolved solid particles.

e Quantification:
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o Dilute the filtered, saturated solution with the respective solvent to a concentration that
falls within the linear range of the analytical instrument.

o Analyze the diluted solutions using a pre-calibrated analytical method (e.g., UV-Vis
spectrophotometry at a predetermined Amax or HPLC with a suitable detector) to
determine the concentration of 2,4-Dibromobenzene-1,3-diol.

o Calculation of Solubility:

o Calculate the original concentration in the saturated solution by accounting for the dilution

factor.
o Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
solubility.
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Preparation

Add excess 2,4-Dibromobenzene-1,3-diol
to a known volume of solvent

:

Seal vials and place in a
constant temperature bath with agitation

:

Equilibrate for 24-48 hours

Sanvling

Allow excess solid to settle

:

Withdraw a known volume
of the supernatant

:

Filter the supernatant

Anvsis

Dilute the filtered solution

:

Analyze using a calibrated
analytical instrument (e.g., HPLC, UV-Vis)

:

Determine the concentration

Calculate Solubility
(e.g., g/100 mL or mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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